Cas no 2248295-45-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate
• CAS No: 2248295-45-4
• MF: C₂₄H₁₅FN₂O₄
• MW: 414.385309457779
• CID: 5979420
• PubChem ID: 165731868
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524768
• 2248295-45-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate

• Inchi： 1S/C24H15FN2O4/c25-19-11-5-1-8-16(19)14-26-20-12-6-2-7-15(20)13-21(26)24(30)31-27-22(28)17-9-3-4-10-18(17)23(27)29/h1-13H,14H2
• InChI Key： YOZZUOYYLOGIQP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 414.10158513g/mol
• Monoisotopic Mass: 414.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate (CAS No. 2248295-45-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate, identified by its CAS number 2248295-45-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a fused heterocyclic system with fluorinated aromatic substituents, has garnered considerable attention due to its potential pharmacological applications. The presence of both dioxo and fluorophenyl moieties suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the fluorine atom at the para position of the phenyl ring introduces a powerful electron-withdrawing effect, which can modulate the reactivity and selectivity of the compound. This feature is particularly relevant in the design of kinase inhibitors and other enzyme-targeting molecules.

The dioxo group within the molecule serves as a critical pharmacophore, contributing to the formation of hydrogen bonds and pi-stacking interactions with biological targets. Such interactions are often pivotal in determining the efficacy and specificity of drug candidates. The combination of these structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate a promising candidate for further exploration in drug discovery programs.

In light of recent advancements in computational chemistry and molecular modeling, researchers have been able to predict the binding modes of this compound with high precision. Studies indicate that the fluorophenylmethyl side chain interacts favorably with hydrophobic pockets in protein targets, while the dioxo group engages in polar interactions. This dual-mode binding strategy is expected to improve both potency and selectivity. Moreover, the fluorine substituent has been shown to enhance lipophilicity, which can be advantageous for drug absorption and distribution.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Preliminary in vitro assays have demonstrated that derivatives similar to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate exhibit inhibitory activity against certain enzymes implicated in neurodegeneration. The precise mechanism by which these compounds exert their effects remains under investigation, but early findings suggest that they may modulate neurotransmitter release or receptor function. These observations align with ongoing research into small-molecule therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(2-fluorophenyl)methyl]-1H-indole-2-carboxylate presents unique challenges due to its complex architecture. However, recent methodological advances in organic synthesis have made it more feasible to access such molecules with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework efficiently. Additionally, modern spectroscopic methods like NMR and mass spectrometry allow for rigorous characterization of the compound's structure.

From a medicinal chemistry perspective, the stereochemistry of this compound is another critical factor that warrants attention. The arrangement of atoms around chiral centers can significantly influence biological activity and pharmacokinetic properties. Current research efforts are focused on optimizing stereochemical purity through chiral resolution techniques or asymmetric synthesis methods. Such efforts are essential for ensuring that lead compounds exhibit maximal therapeutic benefit while minimizing side effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into molecular structures often leads to improved pharmacological profiles due to its ability to modulate electronic properties and metabolic stability. In the case of 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 1_[(fluorophenyl)methyl]_ _ _ _ _ _ _ _ _ _ _ _ _carboxylate, this element is strategically positioned to interact with biological targets in a meaningful way. Future studies may explore additional fluorinated analogs to further refine its pharmacological properties.

Ethical considerations are also paramount when developing new drug candidates like CAS No._2248295_45_4._ Responsible research practices ensure that all studies are conducted with appropriate safeguards for human health and environmental safety._ Collaborative efforts between academia and industry are essential for translating laboratory discoveries into viable therapeutics._ By adhering to stringent guidelines,_ researchers can accelerate progress while maintaining high ethical standards.